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Compound of Interest

Compound Name: Furamidine dihydrochloride

Cat. No.: B138736 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Furamidine dihydrochloride, also known as DB75, is a dicationic aromatic diamidine that has

garnered significant interest in the scientific community for its diverse biological activities. It is

recognized as a potent and selective inhibitor of protein arginine methyltransferase 1 (PRMT1)

and also exhibits activity against various parasites, including those responsible for human

African trypanosomiasis. As with any compound intended for research and potential therapeutic

development, a thorough understanding of its physicochemical properties, particularly its

solubility and stability, is paramount for accurate experimental design, formulation

development, and ensuring the reliability of biological data.

This technical guide provides a comprehensive overview of the available data on the solubility

and stability of Furamidine dihydrochloride in various solvents and under different

environmental conditions. It is intended to serve as a valuable resource for researchers and

professionals working with this compound.

Physicochemical Properties
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Property Value Reference

Chemical Name

4,4'-(2,5-Furandiyl)bis-

benzenecarboximidamide

dihydrochloride

[1]

Molecular Formula C₁₈H₁₆N₄O · 2HCl [1][2]

Molecular Weight 377.27 g/mol [1]

Appearance Solid powder [3]

pKa

The amidine groups are basic

and are protonated at

physiological pH. While a

specific pKa value for

Furamidine is not readily

available in the provided

search results, a study on

similar cationic diamidines

indicates that their pKa values

are well above physiological

pH, ensuring they remain

positively charged.[4]

Storage

Recommended storage is at

-20°C, desiccated.[3] Under

these conditions, it is reported

to be stable for at least four

years.[2]

Solubility Profile
The solubility of Furamidine dihydrochloride is a critical factor for its handling and use in

various experimental settings. The available data from multiple suppliers is summarized below.

It is important to note that solubility can be influenced by factors such as temperature, pH, and

the presence of other solutes.
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Solvent
Concentration
(mg/mL)

Concentration
(mM)

Notes

Water >15 mg/mL >39.7 mM [3]

18.86 mg/mL 50 mM [1]

DMSO (Dimethyl

Sulfoxide)
5 mg/mL 13.25 mM [2]

18 mg/mL 47.7 mM [5]

18.86 mg/mL 50 mM [1]

Ethanol 1 mg/mL 2.65 mM [2]

DMF

(Dimethylformamide)
0.5 mg/mL 1.32 mM [2]

PBS (Phosphate-

Buffered Saline), pH

7.2

Partially soluble - [2]

Note: The variation in reported solubility values for DMSO may be due to differences in

experimental conditions or the hydration state of the compound.

Stability Profile
Detailed, quantitative stability studies on Furamidine dihydrochloride under various stress

conditions are not extensively available in the public domain. However, information from safety

data sheets and analogy with similar chemical structures allows for an informed assessment of

its likely stability characteristics.

General Stability: Furamidine dihydrochloride is considered stable under recommended

storage conditions (desiccated at -20°C).[3][6] A supplier indicates a shelf-life of at least four

years when stored appropriately.[2]

Conditions to Avoid:
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Heat and Moisture: These are general conditions to avoid for the storage of solid

Furamidine dihydrochloride to prevent degradation.[6]

Strong Acids and Alkalis: As a compound with amidine groups, Furamidine dihydrochloride
is susceptible to hydrolysis under strongly acidic or basic conditions.[6]

Strong Oxidizing and Reducing Agents: These agents can potentially react with the furan ring

or the amidine groups.[6]

Inferred Stability Based on Chemical Structure:

Hydrolytic Stability: The amidine functional groups are susceptible to hydrolysis, which would

be accelerated at pH extremes. The furan ring may also be susceptible to acid-catalyzed

degradation.

Oxidative Stability: The furan ring and the electron-rich aromatic rings could be susceptible to

oxidation. Studies on the oxidation of other formamidines suggest that the amidine group can

be a site of oxidative attack.[7]

Photostability: Many aromatic compounds and heterocyclic rings are sensitive to light. While

specific photodegradation studies for Furamidine are lacking, it is prudent to protect solutions

from light to minimize the risk of photolytic degradation. Studies on other light-sensitive drugs

like furosemide demonstrate the importance of this precaution.[8]

Metabolic Stability: In a study using mouse liver microsomes, Furamidine (DB75) was found to

be metabolically stable.[4]

Experimental Protocols
The following are detailed, generalized protocols for assessing the solubility and stability of a

compound like Furamidine dihydrochloride. These are based on standard pharmaceutical

industry practices and should be adapted as needed for specific experimental requirements.

Protocol for Solubility Determination (Shake-Flask
Method)
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This method is a standard approach for determining the equilibrium solubility of a compound in

a given solvent.

Preparation:

Accurately weigh an excess amount of Furamidine dihydrochloride into a clear glass

vial.

Add a precise volume of the desired solvent (e.g., water, PBS pH 7.4, DMSO, ethanol) to

the vial.

Equilibration:

Seal the vial to prevent solvent evaporation.

Place the vial in a shaker or agitator in a temperature-controlled environment (e.g., 25°C

or 37°C).

Agitate the suspension for a predetermined period (e.g., 24-48 hours) to ensure

equilibrium is reached.

Sample Collection and Preparation:

Allow the suspension to settle.

Carefully withdraw a sample of the supernatant, ensuring no solid particles are

transferred.

Filter the sample through a suitable syringe filter (e.g., 0.22 µm) to remove any remaining

undissolved solid.

Analysis:

Dilute the filtered supernatant with a suitable solvent to a concentration within the linear

range of the analytical method.

Quantify the concentration of Furamidine dihydrochloride in the diluted sample using a

validated analytical method, such as UV-Vis spectrophotometry or High-Performance
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Liquid Chromatography (HPLC).

Calculation:

Calculate the solubility of Furamidine dihydrochloride in the solvent, taking into account

the dilution factor. Express the result in mg/mL and mM.

Protocol for Stability-Indicating HPLC Method
Development and Forced Degradation Studies
A stability-indicating analytical method is crucial for separating the intact drug from its potential

degradation products.

A. HPLC Method Development (Example):

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm).

Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid in water) and an

organic solvent (e.g., acetonitrile).

Flow Rate: 1.0 mL/min.

Detection: UV detection at a wavelength where Furamidine dihydrochloride has maximum

absorbance.

Injection Volume: 10 µL.

Column Temperature: 30°C.

B. Forced Degradation Studies:

Preparation of Stock Solution: Prepare a stock solution of Furamidine dihydrochloride in a

suitable solvent (e.g., water or a water/acetonitrile mixture) at a known concentration (e.g., 1

mg/mL).

Stress Conditions:
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Acid Hydrolysis: Mix the stock solution with an equal volume of 0.1 M HCl. Incubate at a

controlled temperature (e.g., 60°C) for a set time (e.g., 2, 4, 8, 24 hours). Neutralize the

solution before analysis.

Base Hydrolysis: Mix the stock solution with an equal volume of 0.1 M NaOH. Incubate at

a controlled temperature (e.g., 60°C) for a set time. Neutralize the solution before analysis.

Oxidative Degradation: Mix the stock solution with an equal volume of a suitable oxidizing

agent (e.g., 3% H₂O₂). Keep at room temperature for a set time.

Thermal Degradation: Expose the solid powder and the stock solution to dry heat (e.g.,

80°C) for a set time.

Photodegradation: Expose the stock solution to a light source that provides both UV and

visible light (e.g., in a photostability chamber) for a defined period. A control sample should

be wrapped in aluminum foil to exclude light.

Analysis:

At each time point, withdraw a sample from each stress condition.

Analyze the samples using the developed stability-indicating HPLC method.

Monitor for the appearance of new peaks (degradation products) and the decrease in the

peak area of the parent compound.

Data Evaluation:

Calculate the percentage of degradation of Furamidine dihydrochloride under each

stress condition.

Assess the peak purity of the parent compound to ensure that no degradation products

are co-eluting.

Visualizations
The following diagrams illustrate key experimental workflows and logical relationships relevant

to the study of Furamidine dihydrochloride's solubility and stability.
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Workflow for Solubility and Stability Assessment

Solubility Assessment Stability Assessment (Forced Degradation)

Start: Excess Furamidine Dihydrochloride

Add Solvent (Water, DMSO, Ethanol, PBS)

Equilibrate (Shake-Flask @ 25°C, 24-48h)

Filter Supernatant (0.22 µm)

Analyze by HPLC/UV-Vis

Result: Solubility (mg/mL, mM)

Start: Furamidine Dihydrochloride Solution

Apply Stress Conditions

Acid Hydrolysis (0.1M HCl, 60°C) Base Hydrolysis (0.1M NaOH, 60°C) Oxidation (3% H₂O₂) Thermal (80°C) Photolysis (UV/Vis Light)

Analyze by Stability-Indicating HPLC

Result: Degradation Profile & Pathway

Potential Degradation Pathways of Furamidine Dihydrochloride

Hydrolysis (Acid/Base) Oxidation Photolysis

Furamidine Dihydrochloride

Amidine Group Hydrolysis

H₂O, H⁺/OH⁻

Furan Ring Oxidation/Opening

[O]

N-Oxide Formation on Amidine

[O]

Photolytic Ring Cleavage

hν (UV/Vis)

Formation of Carboxylic Acid Derivative Polymerization

Factors Influencing Furamidine Dihydrochloride Solubility & Stability

Furamidine Dihydrochloride
Properties

Solubility Stability

Solvent Polarity

affects

pH of Solution

affects affects (hydrolysis)

Temperature

affects affects (degradation rate)

Light Exposure

affects (photolysis)

Presence of Oxidants

affects (oxidation)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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